Cas no 2172048-55-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid
• CAS No: 2172048-55-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6283441
• PubChem ID: 165762287
• Update Time: 2025-05-23

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid
• EN300-1517577
• 2172048-55-2
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-17-11-13-25(23(15-17)27(32)33)30-26(31)14-12-18(2)29-28(34)35-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-11,13,15,18,24H,12,14,16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YIUWLHNDBAHZSW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NC1C=CC(C)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid

Chemical Compound CAS No. 2172048-55-2: 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido-5-methylbenzoic Acid

The chemical compound with CAS number 2172048-55-2, known as 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido-5-methylbenzoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a 5-methylbenzoic acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a pentanamido chain, which serves as a flexible linker. This design allows for precise control over the spatial arrangement of the molecule, making it ideal for applications requiring specific stereochemical orientations. The 5-methylbenzoic acid moiety adds hydrophobicity and aromaticity to the molecule, enhancing its solubility and reactivity in certain solvents.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its amphiphilic nature to encapsulate hydrophobic drugs while maintaining stability in aqueous environments. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that this compound could form self-assembled nanoparticles with encapsulated anticancer agents, showing improved drug loading efficiency and controlled release profiles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structure enables it to serve as a precursor for the synthesis of advanced polymers and coatings. A 2023 article in *Macromolecules* reported on the use of this compound as a monomer in the synthesis of stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These polymers have potential applications in sensors, drug delivery systems, and adaptive materials.

The synthesis of 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido-5-methylbenzoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of the Fmoc group to the pentanamido chain using coupling agents such as HATU or EDCl, followed by selective protection/deprotection strategies to achieve the desired functionality. The final step involves introducing the 5-methylbenzoic acid moiety through nucleophilic aromatic substitution or other suitable methods.

From an analytical standpoint, this compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. HRMS provides precise molecular weight confirmation, while NMR spectroscopy offers insights into the spatial arrangement of functional groups. X-ray crystallography has been particularly useful in determining the three-dimensional structure of this compound, revealing key interactions such as hydrogen bonding and π–π stacking that contribute to its stability.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Researchers are also exploring its potential in bioconjugation chemistry, where it could serve as a linker for attaching biomolecules such as proteins or nucleic acids to surfaces or nanoparticles. Furthermore, its role in developing novel drug delivery systems continues to be an active area of investigation.

In conclusion, CAS No. 2172048-55-2, or 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido-5-methylbenzoic acid, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.